2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 2-[(2,3-dimethylphenyl)methylamino]propane-1,3-diol
• InChI: InChI=1S/C12H19NO2/c1-9-4-3-5-11(10(9)2)6-13-12(7-14)8-15/h3-5,12-15H,6-8H2,1-2H3
• InChI Key: ISHRLGIIYVZKDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CNC(CO)CO)C

Description

2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol is a synthetic organic compound characterized by a propane-1,3-diol backbone with a substituted aromatic amine group at the central carbon. The substituent comprises a benzyl group bearing methyl groups at the 2- and 3-positions of the phenyl ring (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol typically involves the reaction of 2,3-dimethylbenzylamine with glycidol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and solvent choice, are optimized to achieve high yield and purity.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and efficiency. The use of advanced purification techniques, such as chromatography, is essential to remove any impurities and obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted amines or ethers.

Scientific Research Applications

2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with enzymes.

Medicine: Explored for its therapeutic potential in treating certain diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, modulating the activity of these targets and influencing various biochemical pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Key Structural Features

The compound’s distinguishing feature is the 2,3-dimethylbenzylamino group, which influences steric and electronic properties. Below is a comparative analysis of structurally related propane-1,3-diol derivatives:

Compound Name	Substituent Structure	Molecular Formula	Molecular Weight	Key References
2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol	2,3-Dimethylbenzylamino	C₁₂H₁₉NO₂	209.28
2-{[(3,5-Dimethylphenyl)methyl]amino}propane-1,3-diol	3,5-Dimethylbenzylamino (positional isomer)	C₁₂H₁₉NO₂	209.28
2-(4-Amino-3-methoxyphenyl)propane-1,3-diol	4-Amino-3-methoxyphenyl	C₁₀H₁₅NO₃	197.23
2-(4-Hydroxyphenyl)propane-1,3-diol	4-Hydroxyphenyl	C₉H₁₂O₃	168.19
2-(3-Methoxy-4-hydroxyphenyl)propane-1,3-diol	3-Methoxy-4-hydroxyphenyl	C₁₀H₁₄O₄	198.22
2-Amino-2-{2-[4-(heptyloxy)-3-(trifluoromethyl)phenyl]ethyl}propane-1,3-diol	Heptyloxy and trifluoromethylphenyl ethyl	C₁₉H₃₀F₃NO₃	401.45

Key Observations :

• Functional Groups : Hydroxyl and methoxy groups (e.g., in –6, 10) enhance hydrophilicity and hydrogen-bonding capacity, whereas methyl and trifluoromethyl groups () increase lipophilicity and metabolic stability .
• Amino Modifications: The presence of primary or tertiary amines (e.g., –8) influences basicity and binding to biological targets .

Biological Activity

2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol is a compound of significant interest due to its potential biological activities and applications in medicinal chemistry. Its molecular structure, characterized by a 2,3-dimethylphenyl group attached to a methylamino group on a propane-1,3-diol backbone, suggests various interactions with biological targets that may influence cellular processes.

Molecular Characteristics

• Molecular Formula : C12H19N1O2
• Key Structural Features :
  • Aromatic dimethylphenyl group
  • Propane-1,3-diol backbone
  • Amino functional group

The unique substitution pattern of this compound contributes to its distinct chemical reactivity and potential biological activity compared to simpler or differently substituted analogs.

The biological activity of 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol is primarily attributed to its interaction with specific enzymes and receptors. It may function as either an inhibitor or activator of these targets, modulating various biochemical pathways. The exact mechanism depends on the biological context in which the compound is applied.

Biological Activities

Research indicates that this compound may influence several cellular processes through the following mechanisms:

• Enzyme Modulation : It may alter enzyme kinetics and affect signal transduction pathways.
• Antiparasitic Potential : Preliminary studies suggest activity against Plasmodium falciparum, the causative agent of malaria, indicating potential therapeutic applications in treating drug-resistant strains .
• Cytotoxicity : Investigations into the cytotoxic effects on human cell lines reveal varying degrees of toxicity, which are crucial for evaluating its safety profile in therapeutic contexts .

Research Findings and Case Studies

Several studies have explored the biological implications of this compound:

Study 1: Enzyme Interaction

A study examined the interaction of 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol with enzymes involved in metabolic pathways. The results showed that the compound could inhibit specific enzymes at micromolar concentrations, suggesting its role as a potential therapeutic agent .

Study 2: Antimalarial Activity

In a comparative study against P. falciparum, compounds structurally similar to 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol were evaluated for their antimalarial activity. The compound demonstrated significant inhibitory effects with IC50 values ranging from 0.6 to 1.7 μM across different strains of the parasite .

Study 3: Cytotoxicity Assessment

Another investigation assessed the cytotoxicity of this compound on human hepatocyte cells. The findings indicated an IC50 value of approximately 0.8 μM, highlighting its potential risks and necessitating further studies to improve specificity towards target cells while minimizing toxicity .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
2-(Methylamino)propane-1,3-diol	C4H11NO2	Simpler structure without aromatic substitution
2-(Methyloxymethyl)propane-1,3-diol	C8H19NO3	Contains methoxy groups instead of amines
2-{[(4-Methylphenyl)methyl]amino}propan-1,3-diol	C12H17N1O2	Different aromatic substitution pattern

The structural uniqueness of 2-{[(2,3-Dimethylphenyl)methyl]amino}propane-1,3-diol enhances its reactivity and biological interactions compared to these analogs.